Cas no 37458-42-7 (4-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo3,4-bpyridin-6-yl)benzoic Acid)

• Product Name: 4-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo3,4-bpyridin-6-yl)benzoic Acid
• CAS No: 37458-42-7
• MF: C₁₄H₈N₂O₄
• MW: 268.224323272705
• MDL: MFCD02031682
• CID: 1085849
• PubChem ID: 695595
• Update Time: 2025-06-23

4-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo3,4-bpyridin-6-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(5,7-Dioxo-5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)benzoic acid
• 4-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyridin-6-yl)benzoic acid
• CHEMBRDG-BB 6081020
• 4-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyridin-6-yl)benzoic acid(SALTDATA: FREE)
• AKOS000642416
• 4-(5,7-Dioxo-5,7-dihydro-6h-pyrrolo[3,4-b]pyridin-6-yl)benzoicacid
• MLS000715755
• HMS2653D19
• CHEMBL1406850
• 4-(5,7-Dioxo-5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)benzoicacid
• SMR000277272
• SR-01000486242-1
• DB-184067
• Oprea1_564645
• MFCD02031682
• CS-0317936
• 4-(5,7-dioxopyrrolo[3,4-b]pyridin-6-yl)benzoic acid
• CCG-111142
• SR-01000486242
• BS-36700
• STK292490
• 37458-42-7
• 4-{5,7-DIOXOPYRROLO[3,4-B]PYRIDIN-6-YL}BENZOIC ACID
• 4-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo3,4-bpyridin-6-yl)benzoic Acid

• MDL： MFCD02031682
• Inchi： 1S/C14H8N2O4/c17-12-10-2-1-7-15-11(10)13(18)16(12)9-5-3-8(4-6-9)14(19)20/h1-7H,(H,19,20)
• InChI Key： AKJUQGDIUAGMCB-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN=C2C(N1C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 268.04800
• Monoisotopic Mass: 268.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.6Ų

Experimental Properties

• PSA: 87.57000
• LogP: 1.64540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo3,4-bpyridin-6-yl)benzoic Acid

4-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyridin-6-yl)benzoic Acid: A Comprehensive Overview

The compound with CAS No 37458-42-7, known as 4-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyridin-6-yl)benzoic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The name itself is a testament to its complex structure, with the pyrrolo[3,4-b]pyridine core being a key feature that contributes to its biological activity.

Recent studies have highlighted the importance of pyrrolo[3,4-b]pyridine derivatives in modulating various cellular pathways. For instance, research published in 2023 demonstrated that this class of compounds exhibits potent inhibitory effects on kinases involved in cancer progression. The benzoic acid moiety attached to the pyrrolo[3,4-b]pyridine ring further enhances the compound's pharmacokinetic properties, making it a promising candidate for anti-cancer therapies.

The synthesis of 4-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyridin-6-yl)benzoic Acid involves a multi-step process that requires precise control over reaction conditions. The formation of the pyrrolo[3,4-b]pyridine core is typically achieved through a cyclization reaction involving an appropriate diamine and a carbonyl compound. Subsequent oxidation steps are critical for introducing the dioxo functionality, which is essential for maintaining the stability and bioactivity of the molecule.

One of the most intriguing aspects of this compound is its ability to target specific cellular receptors with high affinity. Preclinical studies have shown that it binds effectively to G protein-coupled receptors (GPCRs), which are implicated in numerous physiological processes. This selectivity suggests that the compound could be developed into a novel therapeutic agent for conditions such as inflammation and neurodegenerative diseases.

In terms of pharmacokinetics, 4-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyridin-6-yl)benzoic Acid demonstrates favorable absorption and distribution properties. Its lipophilic nature allows it to cross biological membranes efficiently, while its hydrophilic groups ensure adequate solubility in aqueous environments. These characteristics are crucial for achieving therapeutic concentrations in target tissues.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that the benzoic acid group plays a pivotal role in stabilizing interactions with target proteins. Additionally, machine learning algorithms have been employed to optimize synthetic routes and improve yield rates during scale-up processes.

The potential clinical applications of this compound are vast and varied. Its anti-inflammatory properties make it a strong candidate for treating chronic conditions such as arthritis and cardiovascular diseases. Furthermore, its anti-proliferative effects on cancer cells suggest that it could be used as a chemotherapeutic agent or in combination therapies to enhance treatment outcomes.

In conclusion, 4-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyridin-6-yl)benzoic Acid represents a significant advancement in medicinal chemistry. With its unique structure and diverse biological activities, this compound holds immense promise for addressing unmet medical needs across multiple therapeutic areas. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will undoubtedly pave the way for its clinical translation.